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Compound of Interest

Compound Name: (R)-OP-1074
Cat. No.: B12374524
Get Quote
\ J

For Researchers, Scientists, and Drug Development
Professionals

(R)-OP-1074 is a potent and selective estrogen receptor degrader (PA-SERD) with pure
antiestrogenic activity. It functions by specifically binding to the estrogen receptor alpha (ERa),
disrupting the conformation of helix 12, which leads to the degradation of the receptor. This
mechanism of action makes (R)-OP-1074 a valuable tool for studying the effects of ERa
signaling inhibition on cell proliferation, particularly in estrogen-dependent breast cancer
models.

These application notes provide a summary of the anti-proliferative effects of (R)-OP-1074 and
a detailed protocol for assessing its impact on cell viability and proliferation in cancer cell lines.

Data Presentation

The anti-proliferative activity of (R)-OP-1074 has been quantified in various breast cancer cell
lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values
obtained from in vitro studies.
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. (R)-OP-1074 IC50
Cell Line Cancer Type (nM) Reference
n

Estrogen Receptor-
MCF-7 Positive Breast 6.3 [1]

Cancer

Estrogen Receptor-
CAMA-1 Positive Breast 9.2 [1]

Cancer

Signaling Pathway of (R)-OP-1074

(R)-OP-1074 exerts its anti-proliferative effects by inducing the degradation of ERa. This
targeted degradation prevents the transcription of estrogen-responsive genes that are crucial
for cell cycle progression, such as c-Myc. The subsequent decrease in c-Myc levels leads to
cell cycle arrest, thereby inhibiting tumor cell proliferation.[2][3][4][5]
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Cell Proliferation Assay Workflow

Seed Cells in 96-well plate
(e.g., 5,000-10,000 cells/well)

Incubate for 24h
(37°C, 5% CO2)

Treat with (R)-OP-1074
(serial dilutions)

Incubate for 24-72h

Add MTT solution

Incubate for 2-4h

Add Solubilization Solution

Read Absorbance at 570 nm

Analyze Data
(Calculate % Viability, IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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